Cas no 475997-95-6 (1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol)

1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol structure
475997-95-6 structure
Product Name:1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
CAS No:475997-95-6
MF:C11H12N2S
MW:204.291380882263
CID:3107793
PubChem ID:4961712
Update Time:2025-04-21

1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
    • AKOS005208413
    • AKOS022359854
    • SMR000262059
    • CHEMBL1420254
    • 475997-95-6
    • 3-(3,5-dimethylphenyl)-1H-imidazole-2-thione
    • MLS000394637
    • HMS2583L18
    • CS-0224216
    • SR-01000062977
    • SR-01000062977-1
    • Z57981496
    • AB00561931-02
    • F2147-0324
    • EN300-11828
    • Inchi: 1S/C11H12N2S/c1-8-5-9(2)7-10(6-8)13-4-3-12-11(13)14/h3-7H,1-2H3,(H,12,14)
    • InChI Key: KSNYAJMBIWXLIT-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 337.1±52.0 °C at 760 mmHg
  • Flash Point: 157.7±30.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 70.00 2022-06-05
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Enamine
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